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Coagulation Pathways in Blood

The coagulation cascade is a vital process for hemostasis, traditionally described through interconnected

pathways that activate clotting factors in a stepwise manner [1] [2].

Pathway
Trigger / Initiating
Factor

Key Components &
Factors

Primary Function

Intrinsic
Pathway

Exposed endothelial

collagen; Factor XII (FXII)
[1]

FXII, FXI, FIX, FVIII [1] Amplifies coagulation; assessed

by PTT test [1]

Extrinsic
Pathway

Tissue Factor (TF)
release from endothelial

cells [1]

TF, FVII [1] Primary initiator of clotting;
assessed by PT test [1]

Common
Pathway

Activated Factor X (FXa)

[1] [2]

FX, FV, FII

(prothrombin),
Fibrinogen [1]

Generates thrombin, converts

fibrinogen to fibrin for stable clot
[1]

These pathways are tightly regulated by negative feedback mechanisms, such as Antithrombin and Proteins

C and S, to prevent widespread thrombosis [1]. The following diagram illustrates the sequence and
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interactions of these pathways.
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Extrinsic Pathway

Common Pathway
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Factor VII
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with V
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Diagram of the blood coagulation cascade, showing intrinsic, extrinsic, and common pathways with key

feedback loops.

Coagulation and Flocculation in Water Treatment

In water treatment, coagulation and flocculation are sequential processes used to destabilize and aggregate

suspended colloidal particles for easier removal [3].

Process Primary Action / Mechanism Common Agents / Types Key Outcome

| Coagulation | Charge neutralization; destabilizes colloids [3] | Inorganic: Alum, Ferric salts [3] Organic:

PolyDADMAC, Polyamines [3] | Forms micro-flocs [3] | | Flocculation | Bridging and aggregation; forms

larger flocs [3] | Natural/Synthetic Polymers [3] | Forms macro-flocs or pin-flocs for settling [3] |

Electrocoagulation (EC) as an Advanced Method

Electrocoagulation is an alternative to chemical coagulation, where sacrificial anodes (like Al or Fe) release

coagulating metal cations directly into the water when an electric current is applied [4]. The generated metal

hydroxides form sweep flocs that trap pollutants, and simultaneously produced electrolytic bubbles can float

these flocs to the surface for removal [4]. EC often shows higher efficiency in removing certain pollutants

like color, COD, and oil compared to chemical coagulation [4].

Quantitative Floc Characterization and Analysis

For research and process optimization, quantitatively analyzing floc properties is essential. The table below

summarizes key parameters and measurement techniques.
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Parameter Description & Significance
Common Measurement
Techniques

Floc Size Determines settling velocity and

separation efficiency [4].

Microscopy with image analysis;

Particle size analyzers [4].

Fractal Dimension
(Df)

Quantifies floc structure and

compactness (2D: 1-2; 3D: 2-3) [4].

2D/3D image analysis; Static light

scattering [4].

Settling Velocity (Vs) Critical for designing clarifiers and

settlers [5].

Settling column tests [5].

Floc Strength &
Recovery Factor

Ability to resist breakage and regrow

after shear [4].

Subjecting flocs to high shear and

monitoring size recovery [4].

Experimental Protocol: Flocculation Residual Turbidity Analyzer
(FReTA)

The FReTA is an apparatus designed to quantitatively assess flocculation performance by measuring both

settling velocity distributions and post-sedimentation residual turbidity [5].

Workflow Overview:

Floc Formation: Effluent from a flocculator is directed into a transparent column.

Controlled Settling: An electrically actuated ball valve closes to start the test, allowing flocs to settle.
Optical Monitoring: An inline turbidimeter measures turbidity at a fixed point as flocs settle out.

Data Processing: Settling velocity is calculated for each time point based on the settled distance and
time. The data is transformed to generate a cumulative settling velocity distribution curve, and the

residual turbidity after a set time is recorded [5].

This method allows for direct comparison of how different flocculation conditions (e.g., coagulant dose,

mixing speed) affect the resulting floc quality [5]. The workflow is illustrated in the diagram below.
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Workflow of the FReTA apparatus for analyzing floc sedimentation and residual turbidity.

Key Experimental Factors Influencing Floc Formation

Research indicates that several factors critically influence floc growth and structure during

electrocoagulation and chemical coagulation [4]:
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Initial pH: Affects the speciation and solubility of metal hydroxide precipitates, thereby influencing the

coagulation mechanism (charge neutralization vs. sweep flocculation) and floc characteristics [4].
Current Density (in Electrocoagulation): Directly controls the rate of anode dissolution, which is

equivalent to the coagulant dosing rate. This impacts floc size and formation kinetics [4].
Mixing Pattern and Shear: Slow mixing during flocculation promotes particle collisions and growth

into larger, settleable flocs. However, excessive shear can cause floc breakup [3] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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